Cas no 1956341-80-2 (2-Chloropyridine-4-sulfonyl chloride hydrochloride)

2-Chloropyridine-4-sulfonyl chloride hydrochloride is a versatile sulfonylation reagent widely used in organic synthesis and pharmaceutical intermediates. Its reactive sulfonyl chloride moiety enables efficient introduction of the sulfonyl group into target molecules, facilitating the preparation of sulfonamides and other derivatives. The chloropyridine backbone enhances electrophilicity, improving reactivity in nucleophilic substitution reactions. This compound is particularly valuable in medicinal chemistry for constructing bioactive scaffolds due to its stability and compatibility with diverse reaction conditions. The hydrochloride salt form ensures improved handling and storage stability. Its high purity and well-defined reactivity make it a reliable choice for researchers developing sulfonamide-based compounds in drug discovery and agrochemical applications.
2-Chloropyridine-4-sulfonyl chloride hydrochloride structure
1956341-80-2 structure
Product Name:2-Chloropyridine-4-sulfonyl chloride hydrochloride
CAS No:1956341-80-2
MF:C5H4Cl3NO2S
MW:248.514757156372
CID:4728276
Update Time:2025-11-01

2-Chloropyridine-4-sulfonyl chloride hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Chloropyridine-4-sulfonyl chloride hydrochloride
    • AX8254067
    • Inchi: 1S/C5H3Cl2NO2S.ClH/c6-5-3-4(1-2-8-5)11(7,9)10;/h1-3H;1H
    • InChI Key: MPZOSCFPUQJVCJ-UHFFFAOYSA-N
    • SMILES: ClS(C1C=CN=C(C=1)Cl)(=O)=O.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Topological Polar Surface Area: 55.4

2-Chloropyridine-4-sulfonyl chloride hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029197648-1g
2-Chloropyridine-4-sulfonyl chloride hydrochloride
1956341-80-2 95%
1g
$2358.40 2023-09-02
Alichem
A029197648-5g
2-Chloropyridine-4-sulfonyl chloride hydrochloride
1956341-80-2 95%
5g
$5520.80 2023-09-02
Chemenu
CM513578-1g
2-Chloropyridine-4-sulfonyl chloride hydrochloride
1956341-80-2 95%
1g
$2170 2022-06-12
Cooke Chemical
BD9855347-1g
2-Chloropyridine-4-sulfonylchloridehydrochloride
1956341-80-2 95+%
1g
RMB 12006.40 2023-09-07

Additional information on 2-Chloropyridine-4-sulfonyl chloride hydrochloride

Comprehensive Overview of 2-Chloropyridine-4-sulfonyl chloride hydrochloride (CAS No. 1956341-80-2)

2-Chloropyridine-4-sulfonyl chloride hydrochloride (CAS No. 1956341-80-2) is a specialized sulfonyl chloride derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the heterocyclic family, featuring a pyridine core modified with reactive sulfonyl chloride and chloro functional groups. Its unique structure makes it a valuable intermediate for synthesizing sulfonamide-based compounds, which are pivotal in drug discovery and material science applications.

The growing demand for high-purity intermediates like 2-Chloropyridine-4-sulfonyl chloride hydrochloride reflects trends in precision medicine and green chemistry. Researchers frequently search for "sulfonyl chloride applications" or "pyridine derivatives in drug design," highlighting its relevance in modern organic synthesis. The compound’s CAS No. 1956341-80-2 is often queried alongside terms like "structure-activity relationship" and "scalable synthesis," underscoring its industrial significance.

From a synthetic perspective, 2-Chloropyridine-4-sulfonyl chloride hydrochloride exhibits excellent reactivity in nucleophilic substitution reactions. Its sulfonyl chloride moiety enables facile conjugation with amines or alcohols, making it ideal for constructing bioconjugates or polymeric materials. Recent publications have explored its role in developing enzyme inhibitors, aligning with the surge in interest around "targeted therapeutics" and "small-molecule probes."

Quality control of CAS No. 1956341-80-2 involves rigorous HPLC and NMR analyses to ensure batch consistency—a critical factor for laboratories focusing on reproducible research. Discussions on platforms like ResearchGate often emphasize "handling moisture-sensitive reagents," a key consideration when working with this compound due to its hydrochloride form.

In summary, 2-Chloropyridine-4-sulfonyl chloride hydrochloride bridges fundamental chemistry and applied sciences. Its versatility addresses contemporary needs in catalysis and molecular engineering, while search trends confirm its alignment with queries like "building blocks for medicinal chemistry." As innovation accelerates, this compound will remain integral to advancements in life sciences and beyond.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.